Cas no 1061682-78-7 (1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)-)

1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)- structure
1061682-78-7 structure
Product Name:1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)-
CAS No:1061682-78-7
MF:C12H24N2O2
MW:228.331163406372
CID:97848
PubChem ID:44630594
Update Time:2025-04-18

1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 3-(dimethylamino)-, 1,1-dimethylethyl ester, (3R)-
    • (R)-N-Boc-3-dimethylaminopiperidine
    • tert-butyl (3R)-3-(dimethylamino)piperidine-1-carboxylate
    • 1,1-dimethylethyl (3R)-3-dimethylaminopiperidine-1-carboxylate
    • AG-L-26302
    • CTK6H8886
    • KB-63301
    • R-3-Dimethylamino-N-Boc-piperidine
    • SureCN1189041
    • tert-butyl (R)-3-(dimethylamino)piperidine-1-carboxylate
    • HFIAGQNFPTWBQZ-SNVBAGLBSA-N
    • R-N-Boc-3-dimethylaminopiperidine
    • (R)-tert-butyl 3-(dimethylamino)piperidine-1-carboxylate
    • SCHEMBL1189041
    • MFCD09878593
    • 1061682-78-7
    • AKOS015836468
    • A801393
    • (3R)-3-(dimethylamino)-1-piperidinecarboxylic acid tert-butyl ester
    • DTXSID70659963
    • CS-0002006
    • 1,1-Dimethylethyl (3R)-3-(dimethylamino)-1-piperidinecarboxylate
    • AKOS015950929
    • (R)-1-N-Boc-3-(Dimethylamino)piperidine
    • 1-Piperidinecarboxylicacid, 3-(dimethylamino)-,1,1-dimethylethyl ester, (3R)-
    • Inchi: 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-6-7-10(9-14)13(4)5/h10H,6-9H2,1-5H3/t10-/m1/s1
    • InChI Key: HFIAGQNFPTWBQZ-SNVBAGLBSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H](C1)N(C)C)=O

Computed Properties

  • Exact Mass: 228.184
  • Monoisotopic Mass: 228.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 32.78000
  • LogP: 1.88540
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd